Cas no 2680734-34-1 (tert-butyl N-1-(4-bromophenyl)-2,2-difluorocyclopropylcarbamate)

• Product Name: tert-butyl N-1-(4-bromophenyl)-2,2-difluorocyclopropylcarbamate
• CAS No: 2680734-34-1
• MF: C₁₄H₁₆BrF₂NO₂
• MW: 348.183150291443
• CID: 5665194
• PubChem ID: 165396321
• Update Time: 2025-11-01

tert-butyl N-1-(4-bromophenyl)-2,2-difluorocyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680734-34-1
• EN300-27693981
• SCHEMBL24698368
• tert-butyl N-[1-(4-bromophenyl)-2,2-difluorocyclopropyl]carbamate
• tert-butyl N-1-(4-bromophenyl)-2,2-difluorocyclopropylcarbamate

• Inchi： 1S/C14H16BrF2NO2/c1-12(2,3)20-11(19)18-13(8-14(13,16)17)9-4-6-10(15)7-5-9/h4-7H,8H2,1-3H3,(H,18,19)
• InChI Key： SWSLAUIJMYPRML-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC1(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 347.03325g/mol
• Monoisotopic Mass: 347.03325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-1-(4-bromophenyl)-2,2-difluorocyclopropylcarbamate

Research Brief on tert-Butyl N-1-(4-Bromophenyl)-2,2-Difluorocyclopropylcarbamate (CAS: 2680734-34-1)

The compound tert-butyl N-1-(4-bromophenyl)-2,2-difluorocyclopropylcarbamate (CAS: 2680734-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorocyclopropylcarbamate structure, is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of biologically active compounds, with a focus on its role in modulating enzyme activity and receptor binding.

One of the key areas of interest is the compound's application in the development of protease inhibitors. Researchers have demonstrated that the difluorocyclopropyl moiety enhances the metabolic stability of the resulting inhibitors, making them more resistant to enzymatic degradation. This property is particularly valuable in the design of antiviral and anticancer drugs, where prolonged activity in vivo is critical. Additionally, the presence of the 4-bromophenyl group offers a versatile handle for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

Recent synthetic methodologies have focused on optimizing the preparation of tert-butyl N-1-(4-bromophenyl)-2,2-difluorocyclopropylcarbamate to improve yield and purity. A study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly reduces the formation of byproducts, thereby streamlining the production process. This advancement is expected to facilitate the compound's broader adoption in pharmaceutical research and development.

In addition to its synthetic utility, the compound has been investigated for its potential as a probe in chemical biology. Its ability to selectively interact with certain protein targets has been leveraged in studies aimed at elucidating disease mechanisms. For instance, researchers have used tert-butyl N-1-(4-bromophenyl)-2,2-difluorocyclopropylcarbamate to identify novel binding sites on enzymes implicated in neurodegenerative disorders, opening new avenues for therapeutic intervention.

Despite these promising developments, challenges remain in fully harnessing the compound's potential. Issues such as solubility and bioavailability need to be addressed to ensure its efficacy in vivo. Ongoing research is exploring formulation strategies, including the use of nanocarriers, to overcome these limitations. Furthermore, toxicological studies are underway to assess the safety profile of the compound and its derivatives, a critical step in the drug development pipeline.

In conclusion, tert-butyl N-1-(4-bromophenyl)-2,2-difluorocyclopropylcarbamate (CAS: 2680734-34-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a promising candidate for the development of next-generation therapeutics. Continued research and innovation in this area are expected to yield significant breakthroughs in the near future.